Cas no 2680746-12-5 (2-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid)

2-4-(2,2,2-Trifluoroacetyl)piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid is a specialized heterocyclic compound featuring a benzoxazole core substituted with a trifluoroacetyl-piperazine moiety and a carboxylic acid functional group. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoroacetyl group enhances electrophilicity, facilitating further derivatization, while the carboxylic acid allows for versatile coupling reactions. Its rigid benzoxazole scaffold contributes to stability and may influence binding affinity in bioactive molecules. The compound is particularly valuable in medicinal chemistry for the development of targeted therapeutics, owing to its balanced lipophilicity and hydrogen-bonding capacity. Suitable for controlled modifications under standard synthetic conditions.
2-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid structure
2680746-12-5 structure
Product Name:2-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid
CAS No:2680746-12-5
MF:C14H12F3N3O4
MW:343.25799369812
CID:5627042
PubChem ID:165927082
Update Time:2025-05-25

2-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
    • EN300-28297477
    • 2680746-12-5
    • 2-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid
    • Inchi: 1S/C14H12F3N3O4/c15-14(16,17)12(23)19-3-5-20(6-4-19)13-18-9-7-8(11(21)22)1-2-10(9)24-13/h1-2,7H,3-6H2,(H,21,22)
    • InChI Key: GUYKWHJVYPJGRJ-UHFFFAOYSA-N
    • SMILES: FC(C(N1CCN(C2=NC3C=C(C(=O)O)C=CC=3O2)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 343.07799036g/mol
  • Monoisotopic Mass: 343.07799036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 86.9Ų

2-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28297477-1g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5
1g
$1029.0 2023-09-07
Enamine
EN300-28297477-5g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5
5g
$2981.0 2023-09-07
Enamine
EN300-28297477-10g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5
10g
$4421.0 2023-09-07
Enamine
EN300-28297477-0.05g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5 95.0%
0.05g
$864.0 2025-03-19
Enamine
EN300-28297477-0.1g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5 95.0%
0.1g
$904.0 2025-03-19
Enamine
EN300-28297477-0.25g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5 95.0%
0.25g
$946.0 2025-03-19
Enamine
EN300-28297477-0.5g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5 95.0%
0.5g
$987.0 2025-03-19
Enamine
EN300-28297477-1.0g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5 95.0%
1.0g
$1029.0 2025-03-19
Enamine
EN300-28297477-2.5g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5 95.0%
2.5g
$2014.0 2025-03-19
Enamine
EN300-28297477-5.0g
2-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
2680746-12-5 95.0%
5.0g
$2981.0 2025-03-19

Additional information on 2-4-(2,2,2-trifluoroacetyl)piperazin-1-yl-1,3-benzoxazole-5-carboxylic acid

Compound CAS No. 2680746-12-5: 2-(4-(2,2,2-Trifluoroacetyl)piperazin-1-yl)-1,3-benzoxazole-5-carboxylic Acid

The compound with CAS No. 2680746-12-5, known as 2-(4-(2,2,2-trifluoroacetyl)piperazin-1-yl)-1,3-benzoxazole-5-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a piperazine ring substituted with a trifluoroacetyl group and a benzoxazole moiety appended with a carboxylic acid functional group. These structural elements contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent studies have highlighted the importance of such compounds in drug discovery efforts, particularly in the development of novel therapeutics targeting specific biological pathways. For instance, the presence of the trifluoroacetyl group enhances the molecule's lipophilicity, which is a critical parameter for drug bioavailability.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Researchers have reported that the benzoxazole core exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), making it a valuable lead compound for further optimization. Moreover, the carboxylic acid group at position 5 of the benzoxazole ring can be readily modified to introduce additional functional groups, enabling fine-tuning of the molecule's pharmacokinetic properties.

The integration of computational chemistry tools has significantly accelerated the study of this compound's properties. Molecular docking studies have revealed that the spatial arrangement of substituents on the piperazine and benzoxazole rings plays a crucial role in determining binding efficacy. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, shedding light on its reactivity under different chemical conditions.

In conclusion, CAS No. 2680746-12-5 represents a cutting-edge compound with immense potential in both academic research and industrial applications. Its unique structure and promising biological profile make it an attractive candidate for further exploration in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the advancement of modern chemistry.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.